7-Nitro-isoquinoline-3-carboxylic acid methyl ester

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: methyl 7-nitroisoquinoline-3-carboxylate
• InChI: InChI=1S/C11H8N2O4/c1-17-11(14)10-5-7-2-3-9(13(15)16)4-8(7)6-12-10/h2-6H,1H3
• InChI Key: XACDATAIJLJUHQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C2C=C(C=CC2=C1)[N+](=O)[O-]

Description

7-Nitro-isoquinoline-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the above ester in 1,4-dioxane (100 mL) was added 2.8 g (12.7 mmol) of DDQ, and the reaction mixture was refluxed for 6 h. After removal of solvents, the residue was dissolved with ethyl acetate (250 mL) and washed with aq. NaHSO3 solution (1M solution, 100 mL), water and brine. The ethyl acetate layer was dried over sodium sulfate, evaporated under reduced pressure and purified by column chromatography (eluting with ethyl acetate then EtOAc/methanol v/v=100:5) to provide 1.0 g (71%) of the 7-nitro-isoquinoline-3-carboxylic acid methyl ester. LCMS: 233 (M+1)+. The methyl ester was hydrolyzed according to the general procedure B to give 0.9 of 7-nitro-isoquinoline-3-carboxylic acid. LCMS: 219 (M+1)+.